Cas no 7425-84-5 ( )

• Product Name: &nbsp
• CAS No: 7425-84-5
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 979135
• PubChem ID: 344456
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4,4'-propane-2,2-diyldibenzoic acid
• 4-[2-(4-carboxyphenyl)propan-2-yl]benzoic acid
• 2,2-Bis-(4-carboxy-phenyl)-propan
• 2,2-bis(4-carboxyphenyl)propane
• 2,2-Bis-(p-carboxyphenyl)-propan
• 2,2-bis-(p-carboxyphenyl)-propane
• 4,4-(isopropylidene)-bis(benzoicacid)
• 4,4'-Isopropyliden-di-benzoesaeure
• 4,4'-isopropylidene-di-benzoic acid
• AC1L80LB
• NSC401367
• SureCN71433
• SCHEMBL71433
• NSC-401367
• NSC 401367
• 2,2-bis(4-carboxy-phenyl)propane
• DTXSID10322487
• 4,4'-(Propane-2,2-diyl)dibenzoic acid
• 7425-84-5
•  

• Inchi： 1S/C17H16O4/c1-17(2,13-7-3-11(4-8-13)15(18)19)14-9-5-12(6-10-14)16(20)21/h3-10H,1-2H3,(H,18,19)(H,20,21)
• InChI Key： XKACUVXWRVMXOE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C(C)(C)C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 284.10488
• Monoisotopic Mass: 284.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.248
• Boiling Point: 481.5°C at 760 mmHg
• Flash Point: 259.1°C
• Refractive Index: 1.603
• PSA: 74.6
• LogP: 3.40890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids